o-Toluidine o-Toluidine o-Toluidine undergoes chemically oxidative polymerization with aniline in the presence of ammonium persulfate as an oxidant in HCl medium.
o-Toluidine is one of the metabolites of prilocaine and a causative agent of methaemoglobinemia, associated with exceeding doses of prilocaine.
O-toluidine appears as a clear colorless or light yellow liquid. May become reddish brown on exposure to air and light. Flash point 185°F. Has about the same density as water and is very slightly soluble in water. Vapors are heavier than air. Confirmed carcinogen.
O-Toluidine, also known as 2-aminotoluene or 2-methylaniline, belongs to the class of organic compounds known as aminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group. O-Toluidine exists as a liquid, soluble (in water), and a strong basic compound (based on its pKa). O-Toluidine can be converted into 5-nitro-O-toluidine. Outside of the human body, O-toluidine can be found in tea. This makes O-toluidine a potential biomarker for the consumption of this food product. O-Toluidine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
O-toluidine is an aminotoluene in which the amino substituent is ortho to the methyl group. It has a role as a carcinogenic agent.
Brand Name: Vulcanchem
CAS No.: 95-53-4
VCID: VC20788688
InChI: InChI=1S/C7H9N/c1-6-4-2-3-5-7(6)8/h2-5H,8H2,1H3
SMILES: CC1=CC=CC=C1N
Molecular Formula: C7H9N
C6H4CH3NH2
C7H9N
Molecular Weight: 107.15 g/mol

o-Toluidine

CAS No.: 95-53-4

Cat. No.: VC20788688

Molecular Formula: C7H9N
C6H4CH3NH2
C7H9N

Molecular Weight: 107.15 g/mol

* For research use only. Not for human or veterinary use.

o-Toluidine - 95-53-4

Specification

Description o-Toluidine undergoes chemically oxidative polymerization with aniline in the presence of ammonium persulfate as an oxidant in HCl medium.
o-Toluidine is one of the metabolites of prilocaine and a causative agent of methaemoglobinemia, associated with exceeding doses of prilocaine.
O-toluidine appears as a clear colorless or light yellow liquid. May become reddish brown on exposure to air and light. Flash point 185°F. Has about the same density as water and is very slightly soluble in water. Vapors are heavier than air. Confirmed carcinogen.
O-Toluidine, also known as 2-aminotoluene or 2-methylaniline, belongs to the class of organic compounds known as aminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group. O-Toluidine exists as a liquid, soluble (in water), and a strong basic compound (based on its pKa). O-Toluidine can be converted into 5-nitro-O-toluidine. Outside of the human body, O-toluidine can be found in tea. This makes O-toluidine a potential biomarker for the consumption of this food product. O-Toluidine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
O-toluidine is an aminotoluene in which the amino substituent is ortho to the methyl group. It has a role as a carcinogenic agent.
CAS No. 95-53-4
Molecular Formula C7H9N
C6H4CH3NH2
C7H9N
Molecular Weight 107.15 g/mol
IUPAC Name 2-methylaniline
Standard InChI InChI=1S/C7H9N/c1-6-4-2-3-5-7(6)8/h2-5H,8H2,1H3
Standard InChI Key RNVCVTLRINQCPJ-UHFFFAOYSA-N
Impurities m-Toluidine < 0.5% w/w, p-toluidine < 0.5% w/w, water 0.1 - 0.2% w/w
o-Toluidine is available in USA as technical grade (with or without added stabilizer) min purity of 99.5% ... it contains meta (0.4% max) and/or para (0.1% max) isomers, and moisture (0.1% max) as impurities
SMILES CC1=CC=CC=C1N
Canonical SMILES CC1=CC=CC=C1N
Boiling Point 392 to 396 °F at 760 mm Hg (NTP, 1992)
200.3 °C
200 °C
392°F
Colorform Light yellow liquid becoming reddish brown on exposure to air and light
Colorless to pale-yellow liquid
Flash Point 185 °F (NTP, 1992)
185 °F (85 °C) (Closed cup)
85 °C c.c.
185°F
Melting Point 2.7 °F (NTP, 1992)
-16.3 °C
-14.41 °C
-16.3°C
-16 °C (beta-form)
2.7°F
6°F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator